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Compound of Interest

Compound Name: Ethyl 2-fluoro-3-oxopentanoate

Cat. No.: B1590777 Get Quote

CAS Number: 759-67-1

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Ethyl 2-fluoro-3-
oxopentanoate, a key fluorinated building block in modern medicinal chemistry. This document

details its chemical properties, synthesis, and significant applications, with a focus on its role in

the development of pharmaceutical agents.

Chemical Properties and Specifications
Ethyl 2-fluoro-3-oxopentanoate is a colorless to pale yellow liquid.[1] Its chemical structure

incorporates a fluorine atom at the alpha position to both a ketone and an ester functional

group, which imparts unique reactivity and makes it a valuable intermediate in organic

synthesis.[2]

Table 1: Physicochemical Properties of Ethyl 2-fluoro-3-oxopentanoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1590777?utm_src=pdf-interest
https://www.benchchem.com/product/b1590777?utm_src=pdf-body
https://www.benchchem.com/product/b1590777?utm_src=pdf-body
https://www.benchchem.com/product/b1590777?utm_src=pdf-body
https://www.rsc.org/suppdata/ob/b9/b909341a/b909341a.pdf
https://www.guidechem.com/encyclopedia/ethyl-2-fluoro-3-oxopentanoate-dic6802.html
https://www.benchchem.com/product/b1590777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₇H₁₁FO₃ [3][4][5]

Molecular Weight 162.16 g/mol [3][4][5]

CAS Number 759-67-1 [3][4][5]

Appearance Colorless to pale yellow liquid [1]

Boiling Point
105-107 °C at 32 Torr; 191.7

°C at 760 mmHg
[6][7]

Density 1.077 g/cm³ [7]

Refractive Index 1.398 [7]

Flash Point 68.2 °C [7]

pKa (Predicted) 9.14 ± 0.46 [2]

Solubility
Soluble in organic solvents,

sparingly soluble in water.
[2]

Spectroscopic Characterization
Detailed spectroscopic data is crucial for the unambiguous identification and quality control of

Ethyl 2-fluoro-3-oxopentanoate. While raw spectral data is not always publicly accessible,

the following provides a summary of available information and where to find it.

Table 2: Spectroscopic Data Summary for Ethyl 2-fluoro-3-oxopentanoate
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Technique Data Availability Source(s)

¹H NMR
Data available in spectral

databases.
[7]

¹³C NMR
Data available in spectral

databases.
[3][7]

Mass Spectrometry (MS)
GC-MS data available in

spectral databases.
[3]

Infrared Spectroscopy (IR)

Vapor phase IR spectra

available in spectral

databases.

[3]

Note: Researchers can typically access these spectra through chemical data providers like

SpectraBase or by requesting a Certificate of Analysis from a commercial supplier.

Synthesis of Ethyl 2-fluoro-3-oxopentanoate
The primary synthetic route to Ethyl 2-fluoro-3-oxopentanoate is a Claisen-type condensation

reaction between ethyl 2-fluoroacetate and propanoyl chloride.

Experimental Protocol: Synthesis via Claisen
Condensation
This protocol is adapted from established synthetic methods.

Materials:

Ethyl fluoroacetate

Propanoyl chloride

Sodium hydride (NaH)

Isopropyl ether

Ice water
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5% Sodium hydroxide (NaOH) solution

5% Hydrochloric acid (HCl) solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a 2 L three-necked flask under a nitrogen atmosphere, add 1.2 L of isopropyl ether and

approximately 44 g of sodium hydride. Stir the suspension at room temperature.

Slowly add 106 g of ethyl fluoroacetate to the reaction mixture over a period of 3 hours.

Cool the reaction system to 0°C using an ice bath.

Slowly add 95 g of propanoyl chloride dropwise over 3 hours, maintaining the temperature

between 0-5°C.

Continue stirring the reaction at this temperature for approximately 12 hours to complete the

reaction.

Quench the reaction by adding 0.5 L of ice water with thorough stirring.

Neutralize the reaction mixture by adjusting the pH to 7 with a 5% NaOH solution, followed

by a 5% HCl solution.

Separate the organic layer and wash it sequentially with water and saturated sodium chloride

solution.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude product by vacuum distillation to yield pure Ethyl 2-fluoro-3-
oxopentanoate.
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Synthesis of Ethyl 2-fluoro-3-oxopentanoate

Ethyl fluoroacetate +
Propanoyl Chloride +

Sodium Hydride

Claisen Condensation
(Isopropyl Ether, 0-5°C, 12h)

1. Mix Quench with Ice Water2. React Neutralize (NaOH, HCl)3. Stop Reaction Workup:
- Separate Layers

- Wash (H₂O, Brine)
- Dry (MgSO₄)

4. Isolate Purification:
Vacuum Distillation

5. Purify Ethyl 2-fluoro-3-oxopentanoateFinal Product

Click to download full resolution via product page

Synthesis Workflow

Chemical Reactivity and Applications
The presence of the ketone, ester, and α-fluoro group makes Ethyl 2-fluoro-3-oxopentanoate
a versatile intermediate for various chemical transformations.

General Reactivity
Enolate Formation: The acidic α-proton can be removed by a base to form a nucleophilic

enolate, which can participate in alkylation and other carbon-carbon bond-forming reactions.

Reduction: The ketone can be selectively reduced to a secondary alcohol.

Cyclization Reactions: It is a key precursor for the synthesis of various heterocyclic

compounds.

Application in Pharmaceutical Synthesis: Voriconazole
Intermediate
A primary application of Ethyl 2-fluoro-3-oxopentanoate is in the synthesis of the broad-

spectrum antifungal agent, Voriconazole. It serves as a starting material for the construction of

the core pyrimidine ring of the drug.

This protocol describes the cyclization reaction to form a key pyrimidine intermediate.

Materials:

Ethyl 2-fluoro-3-oxopentanoate (or methyl ester analog)
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Formamide

Ammonia gas

Sodium methoxide solution (30% in methanol)

Methanol

Hydrochloric acid (HCl)

Ethyl acetate

Acetone

Procedure:

Pass ammonia gas through a solution of 88.9 g (0.6 mol) of methyl 2-fluoro-3-oxovalerate in

130 mL of formamide, maintaining the temperature below 50°C, until saturation (approx. 1

hour).

Remove residual ammonia by purging with nitrogen and applying a vacuum.

Add the reaction solution dropwise to 450 mL of a 30% sodium methoxide solution in

methanol at 50°C.

Add an additional 50 mL of formamide and heat the mixture at 50°C for 3 hours.

Evaporate the volatile components under vacuum.

Add water to the residue and adjust the pH to 6 with HCl.

Extract the aqueous layer with ethyl acetate.

Evaporate the ethyl acetate to yield the crude product.

Recrystallize the crude product from cold acetone to obtain pure 6-ethyl-5-fluoropyrimidin-4-

ol.
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Synthesis of Voriconazole Intermediate

Ethyl 2-fluoro-3-oxopentanoate Ammonolysis
(Ammonia, Formamide)

1. React Cyclization
(NaOMe, Methanol, 50°C)

2. React Workup:
- Evaporation

- pH Adjustment
- Extraction

3. Isolate Purification:
Recrystallization (Acetone)

4. Purify 6-ethyl-5-fluoropyrimidin-4-olKey Intermediate

Click to download full resolution via product page

Voriconazole Intermediate Synthesis

Safety and Handling
Ethyl 2-fluoro-3-oxopentanoate should be handled in a well-ventilated area, preferably in a

fume hood.[6] Standard personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat, should be worn. Avoid contact with skin and eyes, and prevent the formation of

aerosols. Store the compound in a tightly sealed container in a cool, dry place.[6]

Conclusion
Ethyl 2-fluoro-3-oxopentanoate is a strategically important fluorinated building block with

significant applications in the pharmaceutical industry, most notably in the synthesis of

Voriconazole.[6][8] Its unique chemical structure allows for a range of chemical transformations,

making it a valuable tool for medicinal chemists and drug development professionals. The

detailed synthetic protocols provided in this guide serve as a valuable resource for researchers

working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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